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Compound of Interest

Compound Name: 3-Methyltetrahydrofuran

Cat. No.: B083541

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling point of 3-
Methyltetrahydrofuran (3-MeTHF), a crucial physical property for its application in research
and pharmaceutical development. As a greener, safer alternative to other solvents like
tetrahydrofuran (THF), a precise understanding of its physical characteristics, including its
boiling point, is essential for process optimization, safety, and reaction control.[1] 3-MeTHF is
recognized for its utility as a reaction medium in organic synthesis, particularly for Grignard
reactions and metalations, and in the extraction and purification of natural products and
pharmaceuticals.[1][2]

Core Physical and Chemical Properties

3-Methyltetrahydrofuran is a colorless, flammable liquid with a cyclic ether structure.[3] Its
physical properties are critical for its use as a solvent, especially in drug manufacturing where it
serves as an efficient medium for synthesizing active pharmaceutical ingredients (APIs).[1]

The following table summarizes the key quantitative data for 3-Methyltetrahydrofuran,
providing a consolidated reference for laboratory and industrial applications.
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Property Value Reference(s)
Boiling Point 83.9 °C at 760 mmHg [4]

86.5 °C at 760.00 mm Hg [5]

89 °C [2][6]

137 °C [1]

Molecular Formula CsH100 [2][31[7]
Molecular Weight 86.13 g/mol [11121[71
Density 0.863 g/cm? [4]

0.87 g/cm3 [1][2]

Vapor Pressure

82.7 mmHg at 25°C

[4]

76 hPa at 20°C [6]
Flash Point -6 °C [6]
Refractive Index (n20/D) 141 [2]

Water Solubility

106 g/L at 25°C

[5](6]

CAS Number

13423-15-9

[2131[7]

Note: The variation in reported boiling points may be attributed to differences in experimental

conditions, purity of the sample, and measurement techniques.

Experimental Protocols for Boiling Point

Determination

The accurate determination of a liquid's boiling point is fundamental for its characterization. The

boiling point is defined as the temperature at which the vapor pressure of the liquid equals the

surrounding atmospheric pressure.[8][9] The presence of impurities typically elevates the

boiling point.[8] Two common and reliable methods for determining the boiling point of 3-

Methyltetrahydrofuran are the Thiele Tube method and the Simple Distillation method.
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This method is a convenient micro-scale technique for determining the boiling point of a small
liquid sample.

Apparatus:

Thiele tube

o Thermometer (calibrated)

o Small test tube (e.g., Durham tube)

e Capillary tube (sealed at one end)

e Heat-resistant oil (e.g., mineral oil or silicone oil)

e Bunsen burner or heating mantle

e Stand and clamps

Procedure:

o Sample Preparation: Fill the small test tube to about half-full with 3-Methyltetrahydrofuran.
[10]

o Capillary Tube Insertion: Place the capillary tube, with its sealed end pointing upwards, into
the test tube containing the sample.[8][10]

o Assembly: Attach the test tube to the thermometer using a rubber band or wire. The bottom
of the test tube should be aligned with the thermometer bulb.[8][10]

e Heating: Clamp the Thiele tube and fill it with oil until the side arm is about two-thirds full.
Insert the thermometer and sample assembly into the Thiele tube, ensuring the sample is
immersed in the oil.[10]

o Observation: Gently heat the side arm of the Thiele tube.[8][10] As the temperature rises, a
stream of bubbles will begin to emerge from the open end of the capillary tube.
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» Boiling Point Determination: Continue heating until a rapid and continuous stream of bubbles
is observed.[8] Turn off the heat. The liquid will begin to cool. The boiling point is the
temperature at which the bubbling stops and the liquid just begins to be drawn into the
capillary tube.[8][10]

e Recording: Record the temperature and the ambient atmospheric pressure.

This method is suitable when a larger quantity of the liquid is available and can simultaneously
serve as a purification step.[10]

Apparatus:

« Distilling flask (round-bottom flask)

o Condenser (Liebig or other suitable type)
e Receiving flask

o Thermometer and adapter

e Heating mantle

» Boiling chips or a magnetic stir bar

e Clamps and stand

Procedure:

e Setup: Assemble the simple distillation apparatus. Place at least 5 mL of 3-
Methyltetrahydrofuran and a few boiling chips into the distilling flask.[10]

o Thermometer Placement: Position the thermometer so that the top of the bulb is level with
the bottom of the side arm leading to the condenser. This ensures the measured temperature
is that of the vapor distilling into the condenser.

o Heating: Gently heat the distilling flask. The liquid will begin to boil and its vapor will travel
into the condenser.
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o Equilibrium: As the vapor condenses and drips into the receiving flask, the temperature
reading on the thermometer will stabilize.

e Boiling Point Determination: Record the stable temperature at which the liquid is actively
distilling. This temperature is the boiling point.[10]

o Recording: Note the ambient barometric pressure, as boiling point is pressure-dependent.

Mandatory Visualizations

The following diagram illustrates the logical workflow for determining the boiling point of 3-
Methyltetrahydrofuran using the Thiele Tube method, a standard procedure in organic

chemistry labs.
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Caption: Workflow for Thiele tube boiling point determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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